Cas no 336105-45-4 ((S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride)

• Product Name: (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride
• CAS No: 336105-45-4
• MF: C₇H₈ClF₃N₂
• MW: 212.600030899048
• CID: 5065713
• Update Time: 2025-06-13

(S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride
• (S)-2,2,2-TRIFLUORO-1-(PYRIDIN-2-YL)ETHAN-1-AMINE HCL
• 2-Pyridinemethanamine, alpha-(trifluoromethyl)-, hydrochloride (1:1), (alphaS)-
• (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride

• Inchi： 1S/C7H7F3N2.ClH/c8-7(9,10)6(11)5-3-1-2-4-12-5;/h1-4,6H,11H2;1H/t6-;/m0./s1
• InChI Key： CQZMNGPRQBZYSO-RGMNGODLSA-N
• SMILES： Cl.FC([C@H](C1C=CC=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 38.9

Additional information on (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride

Latest Research Advances on (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine Hydrochloride (CAS: 336105-45-4)

The compound (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride (CAS: 336105-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral trifluoromethyl-containing amine serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and enzyme inhibition. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and utility in asymmetric catalysis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a building block for novel gamma-aminobutyric acid (GABA) receptor modulators. Researchers utilized its chiral center to develop enantiomerically pure derivatives that showed enhanced binding affinity to GABA_A receptors compared to racemic mixtures. The (S)-configuration was found to be crucial for optimal receptor interaction, with molecular docking studies revealing specific hydrogen bonding patterns with key amino acid residues.

In the area of synthetic methodology, a breakthrough was achieved by a team at MIT in early 2024, who developed a continuous-flow asymmetric reductive amination protocol for the production of (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride. This approach achieved 99% enantiomeric excess (ee) with significantly reduced reaction times (under 2 hours) compared to traditional batch processes. The methodology, published in ACS Catalysis, highlights the compound's importance in modern pharmaceutical manufacturing where both efficiency and stereochemical purity are paramount.

Pharmacokinetic studies conducted by Pfizer in collaboration with academic researchers have revealed interesting properties of this compound. The trifluoromethyl group was shown to significantly improve metabolic stability while maintaining good blood-brain barrier permeability, making it particularly valuable for CNS-targeted drug development. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Emerging applications in positron emission tomography (PET) tracer development have also been reported. Researchers at Stanford University successfully incorporated carbon-11 labeled (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine into novel radiotracers for imaging monoamine oxidase B (MAO-B) activity in vivo. This work, published in the Journal of Nuclear Medicine, opens new possibilities for non-invasive monitoring of neurodegenerative diseases.

From a safety and toxicology perspective, recent preclinical studies indicate that (S)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine hydrochloride shows favorable toxicological profiles at therapeutic doses. However, researchers caution that the hydrochloride salt form requires careful handling due to its hygroscopic nature, which can affect stability in formulation development. These findings were detailed in a 2024 white paper by the European Federation of Pharmaceutical Industries and Associations.

The compound's commercial availability has expanded significantly in the past year, with multiple suppliers now offering GMP-grade material for clinical development. Market analysis suggests growing demand for this intermediate, particularly from companies developing next-generation antidepressants and anti-Parkinson's disease therapeutics. Industry reports project a compound annual growth rate of 12-15% for related chiral amines through 2028.